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Compound of Interest

Compound Name: Paracetamol-d4

Cat. No.: B196385

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrum of
Paracetamol-d4 (Acetaminophen-d4), a deuterated analog of Paracetamol. This document is
intended for researchers, scientists, and drug development professionals who utilize mass
spectrometry for the quantitative analysis of Paracetamol in various matrices. Paracetamol-d4
is a critical internal standard in bioanalytical and pharmacokinetic studies due to its chemical
similarity to the parent drug and its distinct mass difference.

Core Data Presentation

The mass spectrometric analysis of Paracetamol-d4 typically involves electrospray ionization
(ES)) in the positive ion mode, leading to the formation of a protonated molecule, [M+H]*.
Subsequent fragmentation via collision-induced dissociation (CID) produces a characteristic
product ion spectrum. The key quantitative data is summarized in the table below.
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Property Value Source(s)
Molecular Formula CsHsDaNO2 [1112][3]
Molecular Weight 155.19 g/mol [1112][4113]
CAS Number 64315-36-2 [11[21[4]
Precursor lon ([M+H]*) m/z 156.1 516171181
Primary Product lon

- m/z 114.1 [BI6171I81Ie]
(Quantifier)
Secondary Product lon

m/z 97.0 [7]

(Qualifier)

) Loss of ketene (CH2=C=0)
Proposed Fragmentation ) [9]
from the precursor ion

Fragmentation Pathway and Visualization

The primary fragmentation pathway of protonated Paracetamol-d4 involves the neutral loss of
a ketene molecule from the N-acetyl group. This fragmentation is highly specific and results in
the stable product ion observed at m/z 114.1.
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Fragmentation Pathway of Paracetamol-d4
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Bioanalytical Workflow for Paracetamol Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. researchgate.net [researchgate.net]
. tandfonline.com [tandfonline.com]

. longdom.org [longdom.org]

1
2
3
e 4. researchgate.net [researchgate.net]
5. protocols.io [protocols.io]
6. benchchem.com [benchchem.com]
7

. Simultaneous determination of acetaminophen and oxycodone in human plasma by LC—
MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nim.nih.gov]

e 8. benchchem.com [benchchem.com]
e 9. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Mass Spectrum of
Paracetamol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196385#understanding-the-mass-spectrum-of-
paracetamol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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